N,N-diethyl-2-hydrazinylpyrimidin-4-amine
Overview
Description
“N,N-diethyl-2-hydrazinylpyrimidin-4-amine” is a chemical compound with the molecular formula C8H15N5 . It has a molecular weight of 181.24 g/mol . The compound is typically in the form of a powder .
Synthesis Analysis
While specific synthesis methods for “N,N-diethyl-2-hydrazinylpyrimidin-4-amine” were not found, a related compound, a novel 4-aminoquinazoline derivative, has been synthesized through a four-step process . The structures of the synthesized compounds were characterized by IR and 1H NMR spectra, element analysis, and single crystal X-ray diffraction .Molecular Structure Analysis
The InChI code for “N,N-diethyl-2-hydrazinylpyrimidin-4-amine” is 1S/C8H15N5/c1-3-13(4-2)7-5-6-10-8(11-7)12-9/h5-6H,3-4,9H2,1-2H3,(H,10,11,12) . This indicates the presence of a pyrimidine ring in the structure, with two ethyl groups and a hydrazine group attached to it .Physical And Chemical Properties Analysis
“N,N-diethyl-2-hydrazinylpyrimidin-4-amine” is a powder . Its molecular weight is 181.24 g/mol . The compound’s storage temperature is room temperature .Scientific Research Applications
Synthesis and Transformation of Heterocyclic Compounds
N,N-diethyl-2-hydrazinylpyrimidin-4-amine is utilized in the synthesis of various heterocyclic compounds. For example, a study details the reaction of diethyl N,N-dimethylaminomethylenemalonate with heterocyclic amines, leading to the formation of fused azinopyrimidinones and other complex heterocyclic systems (Kušar, Svete, & Stanovnik, 1996). This showcases its role in advancing the synthesis of novel chemical structures.
Amination Reactions
N,N-diethyl-2-hydrazinylpyrimidin-4-amine is also involved in amination reactions. A study on the Chichibabin amination of 5-Phenylpyrimidine demonstrates the formation of amino derivatives of pyrimidine, highlighting the compound's utility in amination reactions and the synthesis of substituted pyrimidines (Breuker, Plas, & Veldhuizen, 1986).
Synthesis of N-Functionalized Amines
N,N-diethyl-2-hydrazinylpyrimidin-4-amine plays a role in microbial engineering for the production of N-functionalized amines. A study discusses the use of metabolic engineering combined with heterologous N-functionalizing enzymes to create N-alkylated, N-hydroxylated, and other N-functionalized amines, where compounds like N,N-diethyl-2-hydrazinylpyrimidin-4-amine are crucial (Mindt, Walter, Kugler, & Wendisch, 2020).
Applications in Medicinal Chemistry
In medicinal chemistry, N,N-diethyl-2-hydrazinylpyrimidin-4-amine contributes to the development of novel therapeutic compounds. A study on the synthesis and evaluation of non-small-cell lung carcinoma (NSCLC) anti-cancer activity discusses the utility of related pyrimidin-2-amines in creating effective anti-cancer agents (Toviwek et al., 2017).
properties
IUPAC Name |
N,N-diethyl-2-hydrazinylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N5/c1-3-13(4-2)7-5-6-10-8(11-7)12-9/h5-6H,3-4,9H2,1-2H3,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQLXMGNCQUCFKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=NC=C1)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diethyl-2-hydrazinylpyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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